
Technical Guide: Safety & Handling of 6-
Iodopyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: iodopyridin-2-aMine

CAS No.: 756520-48-6

Cat. No.: B3193812

Get Quote

Critical Safety Intervention: Identity Verification
⚠ STOP & VERIFY: There is a frequent database conflict regarding the CAS number for this

compound.

Target Compound: 6-iodopyridin-2-amine (also known as 2-amino-6-iodopyridine).

Correct CAS:88511-25-5

Erroneous CAS Association: You may have encountered CAS 51934-41-9. This CAS actually

refers to Ethyl 4-iodobenzoate, a completely different chemical species with distinct physical

properties (liquid vs. solid) and reactivity profiles.

Action Required: Before proceeding, verify the structure on your vial label. This guide covers 6-

iodopyridin-2-amine (Solid, MP: ~103-113°C).
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6-iodopyridin-2-amine is a bifunctional heteroaromatic building block critical in medicinal

chemistry. Its utility lies in its orthogonal reactivity: the iodine at the C6 position serves as an

excellent electrophile for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira),

while the C2-amine offers nucleophilic handles for amide coupling or Buchwald-Hartwig

aminations.

Due to the labile C-I bond and the oxidation-prone amine, this compound requires specific

handling to maintain high catalytic turnover in downstream applications. This guide outlines the

protocols to preserve reagent integrity and ensure operator safety.

Chemical Identity & Physical Properties[1][2][3][4][5][6]
[7][8]

Parameter Specification

IUPAC Name 6-Iodopyridin-2-amine

Synonyms 2-Amino-6-iodopyridine; 6-Iodo-2-pyridylamine

CAS Number 88511-25-5

Molecular Formula C₅H₅IN₂

Molecular Weight 220.01 g/mol

Physical State Solid (Crystalline powder)

Color
Beige to light brown (darkens on oxidation/light

exposure)

Melting Point 103 – 113 °C (Purity dependent)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Hazard Identification (GHS Classification)
Based on standard halogenated aminopyridine profiles.

Signal Word:WARNING
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Hazard Class Category Code Statement

Acute Toxicity (Oral) Cat 4 H302
Harmful if swallowed.

[1]

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[1][2][3]

Eye Damage/Irritation Cat 2A H319
Causes serious eye

irritation.[1][3]

STOT - Single

Exposure
Cat 3 H335

May cause respiratory

irritation.[1]

Expert Insight: The "Harmful if swallowed" classification often stems from the metabolic

liberation of iodide or the general toxicity of the pyridine pharmacophore. The irritation

(H315/H319) is characteristic of basic amines, which can saponify skin lipids upon contact.

Advanced Handling & Storage Protocol
To ensure "Self-Validating" safety, follow this workflow. The primary risks are photolytic

deiodination (turning the solid purple/black) and amine oxidation.

5.1 Storage Architecture
Temperature: 2–8 °C (Refrigerated).

Atmosphere: Inert gas (Argon or Nitrogen) is recommended for long-term storage (>1 month)

to prevent N-oxide formation.

Container: Amber glass vials with Teflon-lined caps. Crucial: Iodides are photosensitive. If

amber glass is unavailable, wrap the vial in aluminum foil.

5.2 Weighing & Transfer Workflow
The following diagram outlines the decision logic for handling this compound to minimize

degradation and exposure.
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Start: Reagent Retrieval

Visual Inspection:
Is solid Beige/White?

STOP: Dark Brown/Purple
(Iodine liberated)

No

Proceed to Weighing

Yes

Weighing Protocol:
1. Fume Hood (Draft Shield)

2. Anti-static gun (if fluffy)
3. Amber vial destination

Dissolution:
Use degassed solvent

(DMF/DMSO) if performing
Pd-catalysis immediately

Reseal:
Flush with Argon -> Parafilm

Return to 4°C

Remaining solid

Click to download full resolution via product page

Figure 1: Decision matrix for assessing reagent quality and safe handling. Dark discoloration

indicates free iodine, which can poison Palladium catalysts.

Emergency Response (Chemical Logic)
Inhalation: Move to fresh air. The pyridine ring can cause respiratory distress. If breathing is

difficult, oxygen should be administered by trained personnel.
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Skin Contact: Wash with soap and water.[1] Why? Amines are bases. Mild acidic

neutralization (e.g., dilute vinegar) is not recommended for initial first aid due to exotherm

risks; copious water is safer.

Eye Contact: Rinse for 15 minutes. Remove contact lenses.[4] The amine functionality

makes this particularly damaging to corneal tissue.

Ingestion: Rinse mouth. Do NOT induce vomiting. The iodide component can be irritating to

the gastric lining.

Technical Application: Synthetic Utility
Understanding the reactivity profile helps researchers anticipate hazards (e.g., exotherms, side

reactions). The C-I bond is the "weakest link," intended for activation, but this also makes it the

primary source of instability.

6-Iodopyridin-2-amine
(Bifunctional Scaffold)

Pd-Catalyzed Cross-Coupling
(Suzuki/Sonogashira)Reacts at C-I

Nucleophilic Attack
(Amide Coupling/SnAr)

Reacts at -NH2

Risk: Iodine Liberation
(Catalyst Poisoning)

C6-Functionalized
Pyridine

Risk: N-Oxidation
(If not inert)

N-Functionalized
Pyridine

Click to download full resolution via product page

Figure 2: Dual reactivity pathways. The C-I bond (Path 1) is sensitive to light and heat,

necessitating the storage controls described in Section 5.

Disposal Considerations
Waste Stream: Halogenated Organic Waste.
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Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) as this will rapidly

oxidize the amine and liberate toxic iodine gas (

).

Protocol: Dissolve in a combustible solvent (acetone/ethanol) and incinerate in a chemical

incinerator equipped with an afterburner and scrubber (to capture iodine vapors).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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